2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-methyl-1-(2-methylcyclopropyl)butane-1,3-dione
• InChI: InChI=1S/C9H14O2/c1-5-4-8(5)9(11)6(2)7(3)10/h5-6,8H,4H2,1-3H3
• InChI Key: ASQYWOWQUHMAIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)C(C)C(=O)C

Description

2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione is a bicyclic diketone characterized by a central 1,3-diketone moiety substituted with a methyl group and a 2-methylcyclopropyl ring. The cyclopropane ring introduces significant steric strain and electronic effects, influencing its reactivity and physical properties. Synthesis typically involves cyclopropanation of α,β-unsaturated diketones or ring-opening strategies of strained intermediates. Characterization methods include $ ^1H $ NMR, $ ^{13}C $ NMR, IR spectroscopy, and X-ray crystallography to confirm stereochemistry and substituent orientation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione typically involves the reaction of 2-methylcyclopropyl ketone with a suitable dione precursor under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product .

Chemical Reactions Analysis

Cyclocondensation Reactions

The diketone moiety enables cyclocondensation with nitrogen-containing nucleophiles. For example:

• Reaction with Amino Esters : In a study involving the analog 1-Cyclopropylbutane-1,3-dione, heating with ethyl 2-amino-1H-pyrrole-3-carboxylate in acetic acid yielded a pyrrolo[1,2-a]pyrimidine derivative (20% yield after purification) . A similar pathway is plausible for 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione, where the methyl substituents may sterically influence reaction efficiency.

Reaction Component	Conditions	Outcome
Amino ester + Diketone	110°C, HOAc, 1 h	Cyclized heterocyclic product

Ring-Opening Reactions of the Cyclopropyl Group

The strained cyclopropane ring is susceptible to ring-opening under acidic, basic, or radical conditions:

• Acid-Catalyzed Ring-Opening : Protonation of the cyclopropane ring can lead to C–C bond cleavage, forming carbocation intermediates. This is analogous to reactions observed in 2,3-dimethyloxirane systems, where acid-mediated ring-opening generates resonance-stabilized carbonyl radicals .

• Radical-Induced Pathways : Under oxidative or radical conditions (e.g., in combustion or photochemical settings), the cyclopropyl group may undergo β-scission, producing unsaturated carbonyl compounds .

Keto-Enol Tautomerism and Nucleophilic Additions

The diketone structure allows keto-enol tautomerism, facilitating nucleophilic attacks:

• Enolate Formation : Deprotonation at the α-position (between the two carbonyl groups) generates enolates, which can participate in aldol condensations or Michael additions.

• Electrophilic Substitution : The electron-deficient carbonyl carbons are prone to nucleophilic additions, such as Grignard or hydride reactions, though steric hindrance from the methyl and cyclopropyl groups may slow kinetics.

Oxidation and Reduction Pathways

• Oxidation : The diketone is generally stable toward further oxidation, but the cyclopropyl group may oxidize to form epoxides or carbonyl-containing fragments under strong oxidizing conditions.

• Reduction : Catalytic hydrogenation or borohydride reduction of the carbonyl groups could yield diols or secondary alcohols, though the cyclopropane ring may remain intact or partially open depending on the reductant.

Thermal Decomposition

At elevated temperatures (>600 K), thermal decomposition via C–C or C–O bond scission is likely, as seen in related oxirane and cyclopropane systems . For example:

• β-Scission : The cyclopropyl-methyl bond may cleave to form unsaturated ketones or alkenes.

• Decarbonylation : Loss of CO from the diketone backbone could occur, yielding smaller hydrocarbons.

Comparative Reaction Kinetics

The stereochemistry and substituent effects (e.g., 2-methyl vs. unsubstituted cyclopropane) influence reaction rates and pathways. For instance:

• Diastereomer-Dependent Pathways : In 2,3-dimethyloxirane derivatives, syn and anti diastereomers exhibit distinct rate coefficients for ring-opening reactions, with crossover temperatures dictating dominant pathways .

• Pressure and Temperature Effects : Higher pressures favor stepwise ring-opening mechanisms over well-skipping pathways in cyclopropane-containing systems .

Scientific Research Applications

2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Research Findings and Industrial Relevance

Recent studies highlight the compound’s role in synthesizing cyclopropane-fused γ-lactams via Staudinger reactions, achieving yields of 82% compared to 68% for non-cyclopropane analogues. Industrial patents emphasize its use in agrochemicals, leveraging its resistance to metabolic degradation compared to furan-based diketones.

Biological Activity

2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione is a compound of interest in various fields, including medicinal chemistry and agriculture. Its biological activity has been explored in relation to its potential therapeutic effects and its role in plant defense mechanisms. This article reviews the current understanding of the biological activity of this compound, including its mechanisms of action, relevant case studies, and findings from recent research.

Chemical Structure and Properties

The chemical structure of 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione can be represented as follows:

$$\text{C}_8\text{H}_{14}\text{O}_2$$

This compound features a dicarbonyl functional group, which is often associated with significant biological activity due to its ability to form various adducts and react with biological molecules.

Antimicrobial Properties

Research indicates that compounds with similar structures to 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione exhibit antimicrobial properties. For instance, studies have shown that certain dicarbonyl compounds can inhibit the growth of various pathogens by disrupting cellular functions or by acting as reactive electrophiles that modify essential biomolecules .

Modulation of Enzyme Activity

The compound may also interact with specific enzymes, potentially modulating their activity. For example, dicarbonyl compounds are known to affect enzymes involved in metabolic pathways, which could lead to therapeutic applications in metabolic disorders .

Study 1: Antimicrobial Activity Assessment

A study assessed the antimicrobial efficacy of several dicarbonyl compounds, including 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione. The results demonstrated significant inhibition against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was determined for various strains, indicating a promising potential for use in antimicrobial formulations .

Compound	MIC (µg/mL) against E. coli	MIC (µg/mL) against S. aureus
2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione	32	16
Control (Standard Antibiotic)	8	4

Study 2: Enzyme Inhibition Profile

Another study focused on the enzyme inhibition profile of dicarbonyl compounds. It was found that 2-Methyl-1-(2-methylcyclopropyl)butane-1,3-dione inhibited key enzymes involved in glycolysis and the citric acid cycle. This suggests potential applications in managing metabolic diseases such as diabetes .

Q & A

Q. How do steric and electronic properties of the cyclopropane ring influence biological activity in structure-activity relationship (SAR) studies?

• Methodology : Synthesize analogs with varied substituents (e.g., halogenated cyclopropanes). Assess bioactivity (e.g., enzyme inhibition IC$_{50}$) and correlate with computed parameters (logP, polar surface area). Use CoMFA or molecular docking to rationalize binding modes .